Isopropyl isothiocyanate
Isopropyl isothiocyanate
Isopropyl isothiocyanate is an isothiocyanate derivative. It has been identified as one of the volatile components in the following:
Molecular conformations of isopropyl isothiocyanate in gas phase have been determined by electron diffraction studies. It has been synthesized by employing isopropyl amine as a starting reagent.
Isopropyl isothiocyanate is a natural product found in Diplotaxis harra and Erucaria microcarpa with data available.
- seed kernel and leaf of Moringa peregrina (Forssk.) Fiori, Agricolt1
- essential oil isolated from Upland Wasabi
- hydrodistillates of hedge mustard (Sysimbrium officinale)
Molecular conformations of isopropyl isothiocyanate in gas phase have been determined by electron diffraction studies. It has been synthesized by employing isopropyl amine as a starting reagent.
Isopropyl isothiocyanate is a natural product found in Diplotaxis harra and Erucaria microcarpa with data available.
Brand Name:
Vulcanchem
CAS No.:
2253-73-8
VCID:
VC20794889
InChI:
InChI=1S/C4H7NS/c1-4(2)5-3-6/h4H,1-2H3
SMILES:
CC(C)N=C=S
Molecular Formula:
C4H7NS
Molecular Weight:
101.17 g/mol
Isopropyl isothiocyanate
CAS No.: 2253-73-8
Cat. No.: VC20794889
Molecular Formula: C4H7NS
Molecular Weight: 101.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isopropyl isothiocyanate is an isothiocyanate derivative. It has been identified as one of the volatile components in the following:
Molecular conformations of isopropyl isothiocyanate in gas phase have been determined by electron diffraction studies. It has been synthesized by employing isopropyl amine as a starting reagent. Isopropyl isothiocyanate is a natural product found in Diplotaxis harra and Erucaria microcarpa with data available. |
|---|---|
| CAS No. | 2253-73-8 |
| Molecular Formula | C4H7NS |
| Molecular Weight | 101.17 g/mol |
| IUPAC Name | 2-isothiocyanatopropane |
| Standard InChI | InChI=1S/C4H7NS/c1-4(2)5-3-6/h4H,1-2H3 |
| Standard InChI Key | VHBFEIBMZHEWSX-UHFFFAOYSA-N |
| SMILES | CC(C)N=C=S |
| Canonical SMILES | CC(C)N=C=S |
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